Cas no 1820603-32-4 (5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate)

• Product Name: 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate
• CAS No: 1820603-32-4
• MF: C₁₄H₁₉N₃O₅
• MW: 309.317763566971
• CID: 4618891
• Update Time: 2025-05-20

5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-BOC-6-methyl-4-oxo-6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylate
• 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate
• 5-O-Tert-butyl 2-O-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5-dicarboxylate

• Inchi： 1S/C14H19N3O5/c1-8-7-16-10(6-9(15-16)12(19)21-5)11(18)17(8)13(20)22-14(2,3)4/h6,8H,7H2,1-5H3
• InChI Key： AGPBTSZUEHSFNN-UHFFFAOYSA-N
• SMILES： O(C(N1C(C2=CC(C(=O)OC)=NN2CC1C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 487
• XLogP3: 1.5
• Topological Polar Surface Area: 90.7

Additional information on 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate

5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate (CAS No. 1820603-32-4): An Overview of a Promising Compound in Medicinal Chemistry

5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate (CAS No. 1820603-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate is characterized by a central pyrazolopyrazine core with substituents that enhance its pharmacological profile. The tert-butyl group at the 5-position and the methyl groups at the 2 and 6 positions contribute to the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity suggests that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes within host cells. These findings open up new avenues for the development of antiviral therapies targeting these pathogens.

The anticancer potential of 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate has also been explored. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. Mechanistic investigations have revealed that it induces apoptosis through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). These findings suggest that it could be a promising lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 5-tert-Butyl 2-methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate have been evaluated in preclinical models. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic pathways, resulting in the formation of inactive metabolites that are excreted through urine and feces.

To further understand the therapeutic potential of 5-tert-butyl 2-methyl 6-methyl-4-oxyo-6,7-dihydro-pyrazolo[1,5-a]pyrazine-2,5(4H)-dicarboxylate, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-tert-butyl 2-methyl 6-methyl-4-oxo-6,7-dihydro-pyrazolo[1,5-a]pyrazine-2,5((CAS No. ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.